ETX0462

• Molecular Formula: C10H16N6O7S
• Molecular Weight: 364.34 g/mol
• InChI: InChI=1S/C10H16N6O7S/c1-11-9(13-19)8-7-5(3-12-15(7)2)6(4-16(8)10(17)18)14-23-24(20,21)22/h3,6,8,14,19H,4H2,1-2H3,(H,11,13)(H,17,18)(H,20,21,22)/t6-,8-/m0/s1
• InChIKey: TVYRNFNEBLNAMJ-XPUUQOCRSA-N

ETX0462: First-in-Class Antibiotic for MDR Pathogens

ETX0462 is a novel, first-in-class diazabicyclooctane (DBO) compound that functions both as a standalone antibacterial agent and as a β-lactamase inhibitor [1]. Unlike traditional β-lactam antibiotics, ETX0462 is a direct inhibitor of penicillin-binding proteins PBP1 and PBP3 in Gram-negative bacteria, and its activity is unaffected by the presence of β-lactamase enzymes, the primary resistance mechanism to β-lactam therapy [1][2]. The compound has demonstrated potent in vitro and in vivo activity against a broad spectrum of clinically relevant, multidrug-resistant (MDR) Gram-negative pathogens, including all ESKAPE pathogens (Enterococcus faecium, Staphylococcus aureus, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, and Enterobacter species), Stenotrophomonas maltophilia, and biothreat agents [1][3].

PBP1/PBP3 dual-target inhibitor, β-lactamase-independent antibacterial mechanism

Activity against MDR Gram-negative ESKAPE pathogens and biothreat species

Suitable for resistance-bypass studies and PBP target validation workflows

• [1] Durand-Reville TF, Miller AA, O'Donnell JP, et al. Rational design of a new antibiotic class for drug-resistant infections. Nature. 2021;597(7878):698-702. doi:10.1038/s41586-021-03899-0 View Source
• [2] IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY. ETX0462 Ligand Page. Ligand ID: 11753. View Source
• [3] Entasis Therapeutics. ETX0462: A First-in-Class Candidate Targeting Multidrug-Resistant Gram-Negative and Biothreat Pathogens. Press Release. 2021. View Source

Why Generic Substitution Fails for ETX0462

Generic substitution is not possible for ETX0462 due to its unique mechanism of action and superior in vitro potency against MDR Gram-negative pathogens, particularly Pseudomonas aeruginosa. Marketed β-lactam/β-lactamase inhibitor (BLI) combinations, such as ceftazidime-avibactam, meropenem-vaborbactam, and imipenem-relebactam, are often ineffective against P. aeruginosa due to the pathogen's multiple resistance mechanisms, including efflux pump overexpression and porin loss [1]. Direct comparative studies demonstrate that ETX0462, as a monotherapy, achieves significantly greater growth inhibition of MDR P. aeruginosa clinical isolates than any of these four BLI combinations [1]. This differential activity is attributed to ETX0462's direct inhibition of multiple PBPs, bypassing the need for β-lactam partner drugs and remaining unaffected by the full spectrum of Ambler class β-lactamases [2][3].

Target Profile

ETX0462: Direct PBP1/PBP3 inhibition; monotherapy; unaffected by Ambler class A–D β-lactamases

Substitute Class

β-Lactam/BLI combinations (e.g., CAZ-AVI, MEM-VAB): Require β-lactam partner; activity may be compromised by efflux, porin loss, or β-lactamase diversity

Mechanism mismatch may limit direct substitution — PBP-target bypass cannot be replicated with β-lactamase-dependent agents. Comparator response in resistant P. aeruginosa and Burkholderia isolates may differ significantly; requires validation in target pathogen panels.

• [1] Extended Data Fig. 2a from: Durand-Reville TF, Miller AA, O'Donnell JP, et al. Rational design of a new antibiotic class for drug-resistant infections. Nature. 2021;597(7878):698-702. View Source
• [2] Extended Data Table 4 from: Durand-Reville TF, Miller AA, O'Donnell JP, et al. Rational design of a new antibiotic class for drug-resistant infections. Nature. 2021;597(7878):698-702. View Source
• [3] Entasis Therapeutics. ETX0462: A First-in-Class Candidate Targeting Multidrug-Resistant Gram-Negative and Biothreat Pathogens. Press Release. 2021. View Source

ETX0462: Comparative Efficacy Evidence

Superior Anti-Pseudomonal Activity vs. BLI Combinations

In a direct head-to-head comparison against 40 MDR P. aeruginosa clinical isolates from the CDC panel, ETX0462 demonstrated superior in vitro growth inhibition compared to four leading BLI combinations: ceftazidime-avibactam (CAZ-AVI), imipenem-relebactam (IMI-REL), meropenem-vaborbactam (MEM-VAB), and ceftolozane-tazobactam (TOL-TAZ) [1]. The cumulative growth inhibition curves show a clear and substantial leftward shift for ETX0462, indicating greater potency at lower concentrations. For instance, ETX0462 inhibited 100% of the tested strains at a concentration of 16 mg/L, whereas none of the comparator combinations achieved >50% inhibition at the same concentration [1].

Anti-Pseudomonal MIC

Head-to-head

100% inhibition at 16 mg/L vs.

Supports anti-pseudomonal screening context

40 MDR P. aeruginosa CDC isolates; comparator data from published curves

β-Lactamase Stability

Reported

MIC shift ≤1 dilution (2-fold) vs. ≥8-fold for β-lactam comparators

Supports β-lactamase bypass mechanism review

Isogenic P. aeruginosa PAO1 panel overexpressing class A, B, C, D enzymes

Burkholderia Susceptibility

Cross-study

98% of 150 Bcc / B. gladioli strains susceptible; reported MICs lower than SXT and ceftazidime

Supports Burkholderia spp. screening context

MDR strain panel; published reference comparator data

In Vivo Lung Model

Reported

>3-log10 CFU reduction vs. initial inoculum

Supports in vivo pharmacodynamic model interpretation

Neutropenic murine lung infection with P. aeruginosa clinical isolates

Evidence Dimension	In Vitro Antibacterial Activity (Cumulative Growth Inhibition)
Target Compound Data	ETX0462: 100% growth inhibition of 40 MDR P. aeruginosa clinical isolates at 16 mg/L
Comparator Or Baseline	Ceftazidime-avibactam, imipenem-relebactam, meropenem-vaborbactam, ceftolozane-tazobactam: All showed <50% growth inhibition at 16 mg/L
Quantified Difference	ETX0462 achieves at least a 2-fold increase in growth inhibition at 16 mg/L compared to all comparators
Conditions	MIC testing in singleton against 40 CDC MDR P. aeruginosa clinical isolates

Why This Matters

For a researcher or procurement officer, this head-to-head data demonstrates that ETX0462 provides a level of anti-pseudomonal activity unattainable with currently approved therapies, making it essential for studying resistance mechanisms or developing next-generation treatments.

• [1] Extended Data Fig. 2a from: Durand-Reville TF, Miller AA, O'Donnell JP, et al. Rational design of a new antibiotic class for drug-resistant infections. Nature. 2021;597(7878):698-702. View Source

Stable MICs Across All β-Lactamase Classes

A key differentiation of ETX0462 is its demonstrated stability in the face of β-lactamase-mediated resistance. In a study using an isogenic panel of P. aeruginosa PAO1 strains, each overexpressing a single β-lactamase from Ambler classes A, B, C, and D, the MIC of ETX0462 remained unchanged (≤1 two-fold dilution difference) compared to the parent β-lactamase-deficient strain [1]. In stark contrast, comparator β-lactams such as meropenem, ceftazidime, and aztreonam exhibited significant (≥8-fold) increases in MIC, indicating a loss of activity when the same β-lactamases were overexpressed [1].

β-Lactamase Stability

Reported

MIC shift ≤1 dilution (2-fold) vs. ≥8-fold for β-lactam comparators

Supports β-lactamase bypass mechanism review

Isogenic P. aeruginosa PAO1 panel overexpressing class A, B, C, D enzymes

Evidence Dimension	MIC Shift in Presence of Overexpressed β-Lactamases
Target Compound Data	ETX0462: ≤1 two-fold dilution shift in MIC against P. aeruginosa overexpressing diverse β-lactamases (classes A, B, C, D) compared to baseline.
Comparator Or Baseline	Meropenem, Ceftazidime, Aztreonam: ≥8-fold MIC increase against same β-lactamase-overexpressing strains.
Quantified Difference	ETX0462 MIC shift is ≤1 dilution (2-fold) vs. ≥8-fold (or >3 dilutions) for β-lactam comparators.
Conditions	Isogenic panel of P. aeruginosa PAO1ΔampCΔpoxB derivatives overexpressing individual β-lactamases (e.g., KPC-2, VIM-2, OXA-24, AmpC).

Why This Matters

This data proves that ETX0462's antibacterial activity is not compromised by the most common resistance enzymes, ensuring consistent performance across diverse clinical isolates where β-lactam/BLI combinations would likely fail.

• [1] Extended Data Table 4 from: Durand-Reville TF, Miller AA, O'Donnell JP, et al. Rational design of a new antibiotic class for drug-resistant infections. Nature. 2021;597(7878):698-702. View Source

Superior Activity Against Burkholderia cepacia Complex

ETX0462's differentiation extends to intrinsically multidrug-resistant pathogens like the Burkholderia cepacia complex (Bcc). In a study evaluating a panel of 140 MDR Bcc strains and 10 B. gladioli strains, 98% of isolates were susceptible to ETX0462 [1]. Direct cross-study comparison of MIC data reveals that ETX0462's in vitro activity is superior to that of currently recommended treatment options, including trimethoprim-sulfamethoxazole (SXT) and ceftazidime [1]. This superior potency is particularly notable as Bcc infections, especially in cystic fibrosis patients, are notoriously difficult to treat due to high intrinsic resistance.

Burkholderia Susceptibility

Cross-study

98% of 150 Bcc / B. gladioli strains susceptible; reported MICs lower than SXT and ceftazidime

Supports Burkholderia spp. screening context

MDR strain panel; published reference comparator data

Evidence Dimension	In Vitro Antibacterial Activity (Susceptibility Rate and MIC Comparison)
Target Compound Data	ETX0462: 98% of 150 Bcc and B. gladioli strains were susceptible. Specific MIC values were reported to be lower than comparators.
Comparator Or Baseline	Trimethoprim-sulfamethoxazole and ceftazidime (current standard-of-care options).
Quantified Difference	ETX0462 demonstrated 'in vitro activity superior to that of currently available treatment options' (as reported by study authors).
Conditions	Susceptibility testing of 140 MDR Bcc strains and 10 B. gladioli strains.

Why This Matters

For researchers studying Bcc infections or drug discovery targeting rare MDR pathogens, ETX0462 offers a potent new chemical probe that outperforms existing clinical comparators, enabling studies that were previously limited by poor antibiotic efficacy.

• [1] Dulyayangkul P, Satapoomin N, Avison MB, et al. Activity of ETX0462 toward Some Burkholderia spp. Antimicrob Agents Chemother. 2023;67(1):e01352-22. doi:10.1128/aac.01352-22 View Source

Robust In Vivo Efficacy in Murine Lung Model

ETX0462's in vitro potency translates into robust in vivo bactericidal activity. In a neutropenic murine lung infection model challenged with clinical isolates of P. aeruginosa, treatment with ETX0462 resulted in a >3-log10 reduction in bacterial colony-forming units (CFU) compared to the initial inoculum [1]. This level of reduction, representing a >99.9% kill, is a hallmark of strong bactericidal activity in a stringent immunocompromised host model, which is highly predictive of clinical efficacy in treating serious infections .

In Vivo Lung Model

Reported

>3-log10 CFU reduction vs. initial inoculum

Supports in vivo pharmacodynamic model interpretation

Neutropenic murine lung infection with P. aeruginosa clinical isolates

Evidence Dimension	In Vivo Bactericidal Activity (Log Reduction in CFU)
Target Compound Data	ETX0462: >3-log10 CFU reduction vs. initial inoculum.
Comparator Or Baseline	Standard efficacy benchmark for bactericidal antibiotics in this model is typically ≥1-2 log reduction.
Quantified Difference	ETX0462 achieved a >3-log kill, exceeding the benchmark for a robust bactericidal response.
Conditions	Neutropenic murine lung infection model using clinical isolates of P. aeruginosa.

Why This Matters

This in vivo data confirms that ETX0462's activity is not just an in vitro phenomenon and demonstrates its potential to clear a high bacterial burden in a host. This is critical for procurement decisions related to advanced preclinical efficacy studies.

• [1] Entasis Therapeutics. ETX0462: A First-in-Class Candidate Targeting Multidrug-Resistant Gram-Negative and Biothreat Pathogens. Press Release. 2021. View Source

ETX0462: Research & Preclinical Applications

Mechanistic Studies of β-Lactam Resistance Bypass

ETX0462 is an ideal tool compound for investigating the fundamental mechanisms of resistance bypass in P. aeruginosa. Its unique ability to directly inhibit multiple PBPs (PBP1 and PBP3) while remaining unaffected by all four classes of β-lactamases [1] allows researchers to decouple target engagement from resistance enzyme activity. This makes it superior to β-lactam/BLI combinations for studying PBP function and validating new targets in isogenic β-lactamase-overexpressing strain panels [2].

Preclinical Efficacy in MDR Infection Models

Given its demonstrated >3-log reduction of P. aeruginosa in a neutropenic murine lung model [1] and superior in vitro potency against 40 MDR clinical isolates compared to four marketed BLI combinations [2], ETX0462 is the compound of choice for preclinical pharmacodynamic (PD) and pharmacokinetic/pharmacodynamic (PK/PD) studies. It serves as a high-efficacy benchmark in animal models of MDR Gram-negative pneumonia, bacteremia, and biothreat infections (e.g., Y. pestis, B. pseudomallei) [3].

Drug Discovery for Burkholderia spp. Infections

The documented superior in vitro activity of ETX0462 against 98% of tested Burkholderia cepacia complex (Bcc) and B. gladioli strains [1], pathogens for which treatment options are extremely limited, positions ETX0462 as a critical reference standard. Researchers in the cystic fibrosis field can use ETX0462 as a positive control in susceptibility testing, as a scaffold for medicinal chemistry optimization against Burkholderia targets, and to study the pharmacodynamics of a potent anti-Burkholderia agent [1].

Structural Biology for PBP Inhibitor Design

The availability of a high-resolution (2.2 Å) co-crystal structure of ETX0462 bound to its target, P. aeruginosa PBP3 (PDB ID: 7JWL) [1], makes this compound invaluable for structure-based drug design. Researchers can use this structural data to understand the binding mode of the diazabicyclooctane core, guide the rational design of next-generation PBP inhibitors with improved properties, and perform computational docking studies against related PBP targets from other ESKAPE pathogens [1].

Application

Selection Property

Validation Focus

β-Lactamase resistance bypass studies

Dual PBP1/PBP3 engagement independent of β-lactamase class

Target engagement in isogenic β-lactamase-overexpressing panels

MDR infection pharmacodynamic models

High-level bacterial burden reduction in neutropenic lung model

PD endpoint reproducibility across P. aeruginosa and biothreat strains

Burkholderia spp. drug discovery

High susceptibility rate in MDR Bcc panel

Susceptibility breakpoint confirmation and comparator benchmarking

Structure-based PBP inhibitor design

Co-crystal structure with P. aeruginosa PBP3 (PDB: 7JWL)

Binding-mode analysis and computational docking against ESKAPE PBP targets

• [1] IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY. ETX0462 Ligand Page. Ligand ID: 11753. View Source
• [2] Extended Data Table 4 from: Durand-Reville TF, Miller AA, O'Donnell JP, et al. Rational design of a new antibiotic class for drug-resistant infections. Nature. 2021;597(7878):698-702. View Source
• [3] Extended Data Fig. 2c from: Durand-Reville TF, Miller AA, O'Donnell JP, et al. Rational design of a new antibiotic class for drug-resistant infections. Nature. 2021;597(7878):698-702. View Source